Cas no 941932-20-3 (N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylmethanesulfonamide)

• Product Name: N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylmethanesulfonamide
• CAS No: 941932-20-3
• MF: C₁₀H₁₃ClN₂O₄S₂
• MW: 324.804219007492
• CID: 5501594
• Update Time: 2025-05-19

N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-[4-chloro-3-(1,1-dioxido-2-isothiazolidinyl)phenyl]-
• N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylmethanesulfonamide

• Inchi： 1S/C10H13ClN2O4S2/c1-18(14,15)12-8-3-4-9(11)10(7-8)13-5-2-6-19(13,16)17/h3-4,7,12H,2,5-6H2,1H3
• InChI Key： XXLZMUXKSVHYCK-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=C(Cl)C(N2CCCS2(=O)=O)=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylmethanesulfonamide

Comprehensive Overview of N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylmethanesulfonamide (CAS No. 941932-20-3)

N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylmethanesulfonamide (CAS No. 941932-20-3) is a specialized sulfonamide derivative with a unique structural framework, combining a thiazolidine ring and a methanesulfonamide moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. Its molecular structure features a chlorophenyl group linked to a 1,1-dioxo-1lambda6,2-thiazolidin-2-yl unit, which contributes to its distinct chemical properties and reactivity.

In recent years, researchers have explored the applications of N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylmethanesulfonamide in drug discovery, particularly in targeting enzymes involved in inflammatory pathways. The compound's sulfonamide group is known to interact with biological targets, making it a candidate for modulating protein function. Additionally, its thiazolidine core is structurally analogous to motifs found in several FDA-approved drugs, highlighting its relevance in medicinal chemistry.

The synthesis of CAS No. 941932-20-3 involves multi-step organic reactions, including the introduction of the chloro substituent and the formation of the 1,1-dioxo-1lambda6,2-thiazolidin-2-yl ring. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods ensure the compound meets the stringent requirements for research and development applications.

From an industrial perspective, N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylmethanesulfonamide is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are optimizing its production to minimize waste and energy consumption. This aligns with the broader trend of developing eco-friendly chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential role in precision medicine. Given its modular structure, CAS No. 941932-20-3 can be tailored to enhance selectivity for specific biological targets. This adaptability makes it a valuable scaffold for designing next-generation therapeutics, particularly in oncology and autoimmune diseases, where targeted therapy is a major focus.

In summary, N-4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylmethanesulfonamide represents a versatile compound with broad applicability in life sciences. Its structural features, combined with ongoing advancements in synthetic and analytical chemistry, position it as a key player in the development of innovative solutions for healthcare and agriculture. As research progresses, this compound is likely to remain at the forefront of scientific inquiry.